Cas no 2227850-72-6 ((1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227850-72-6
• MF: C₈H₅Cl₂F₃O
• MW: 245.025911092758
• CID: 6326813
• PubChem ID: 93954163
• Update Time: 2025-05-21

(1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol
• 2227850-72-6
• EN300-1946813

• Inchi： 1S/C8H5Cl2F3O/c9-4-2-1-3-5(10)6(4)7(14)8(11,12)13/h1-3,7,14H/t7-/m0/s1
• InChI Key： FOPZLSDSXPODKZ-ZETCQYMHSA-N
• SMILES： ClC1C=CC=C(C=1[C@@H](C(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 243.9669547g/mol
• Monoisotopic Mass: 243.9669547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol

Recent Advances in the Study of (1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 2227850-72-6)

The compound (1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 2227850-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This chiral alcohol, characterized by its trifluoromethyl and dichlorophenyl groups, exhibits unique physicochemical properties that make it a promising candidate for further investigation. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel asymmetric synthesis method that yields high enantiomeric purity of (1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol. This method utilizes chiral catalysts and optimized reaction conditions to achieve superior yields compared to traditional approaches. The improved synthesis not only enhances the scalability of production but also ensures the consistency of the compound's pharmacological properties, which is critical for its potential therapeutic applications.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's interactions with various biological targets. Preliminary findings suggest that (1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have sparked interest in its potential as an anti-inflammatory agent, although further mechanistic studies are required to fully elucidate its mode of action and optimize its efficacy.

Additionally, the compound's role as a chiral intermediate in the synthesis of more complex molecules has been a focal point of recent research. Its structural features, including the electron-withdrawing trifluoromethyl group and the sterically hindered dichlorophenyl moiety, make it a valuable scaffold for the design of novel pharmaceuticals. Several research groups have successfully incorporated this compound into the synthesis of potential drug candidates, demonstrating its versatility and utility in medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of (1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile, as well as formulation development to enhance its delivery and efficacy.

In conclusion, the recent advancements in the study of (1S)-1-(2,6-dichlorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 2227850-72-6) highlight its potential as a valuable tool in drug discovery and development. The compound's unique structural features and biological activity make it a promising candidate for further exploration, with potential applications ranging from anti-inflammatory therapies to chiral intermediates in pharmaceutical synthesis. Continued research in this area is expected to yield significant contributions to the field of chemical biology and medicine.